Cas no 1420958-45-7 (5-Nitro-N-(piperidin-4-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride)

• Product Name: 5-Nitro-N-(piperidin-4-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride
• CAS No: 1420958-45-7
• MF: C₁₃H₁₇ClN₄O₃
• MW: 312.752081632614
• CID: 2180198
• Update Time: 2023-08-06

5-Nitro-N-(piperidin-4-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-n-(piperidin-4-ylmethyl)benzo[d]oxazol-2-amine hydrochloride
• 5-Nitro-N-(piperidin-4-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride

• Inchi： 1S/C13H16N4O3.ClH/c18-17(19)10-1-2-12-11(7-10)16-13(20-12)15-8-9-3-5-14-6-4-9;/h1-2,7,9,14H,3-6,8H2,(H,15,16);1H
• InChI Key： QVYXNWJKOQXWIL-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(=CC=2N=C1NCC1CCNCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 343
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles